Cas no 2055849-12-0 ((2R)-2-amino-3,3-difluoropropan-1-ol)

• Product Name: (2R)-2-amino-3,3-difluoropropan-1-ol
• CAS No: 2055849-12-0
• MF: C₃H₇F₂NO
• MW: 111.090587854385
• CID: 6101861
• PubChem ID: 127264167
• Update Time: 2025-11-01

(2R)-2-amino-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-3,3-difluoropropan-1-ol
• 1-Propanol, 2-amino-3,3-difluoro-, (2R)-
• (R)-2-amino-3,3-difluoropropan-1-ol
• C93218
• 2055849-12-0
• EN300-1928873

• Inchi： 1S/C3H7F2NO/c4-3(5)2(6)1-7/h2-3,7H,1,6H2/t2-/m1/s1
• InChI Key： MCLRDRPCZXKUTE-UWTATZPHSA-N
• SMILES： C(O)[C@@H](N)C(F)F

Computed Properties

• Exact Mass: 111.04957017g/mol
• Monoisotopic Mass: 111.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 50.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.222±0.06 g/cm3(Predicted)
• Boiling Point: 221.6±35.0 °C(Predicted)
• pka: 11.95±0.10(Predicted)

Additional information on (2R)-2-amino-3,3-difluoropropan-1-ol

Introduction to (2R)-2-amino-3,3-difluoropropan-1-ol (CAS No. 2055849-12-0)

(2R)-2-amino-3,3-difluoropropan-1-ol is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2055849-12-0, has garnered attention due to its unique structural properties and potential utility in the development of novel therapeutic agents. The molecule features a chiral center, making it a valuable candidate for studying stereoselective processes in drug design.

The structural framework of (2R)-2-amino-3,3-difluoropropan-1-ol consists of an amino group (-NH₂) attached to a propanediol backbone with two fluorine atoms substituting at the 3-position. This configuration imparts distinct electronic and steric properties, which are highly relevant in medicinal chemistry. The presence of fluorine atoms not only influences the metabolic stability of the compound but also enhances its binding affinity to biological targets, a critical factor in drug efficacy.

In recent years, there has been growing interest in the development of fluorinated amino alcohols due to their role as key intermediates in synthesizing bioactive molecules. Research has demonstrated that such compounds can exhibit improved pharmacokinetic profiles, including enhanced solubility and reduced clearance rates, making them attractive for pharmaceutical applications. The stereochemistry of (2R)-2-amino-3,3-difluoropropan-1-ol is particularly noteworthy, as enantiomeric purity is often a decisive factor in the success of drug candidates.

Current studies in the field have highlighted the potential of (2R)-2-amino-3,3-difluoropropan-1-ol as a building block for more complex molecules. For instance, researchers have explored its utility in constructing non-proteinogenic amino acids, which can be incorporated into peptidomimetics and other therapeutic peptides. These derivatives have shown promise in targeting various biological pathways, including enzyme inhibition and receptor modulation.

The synthesis of (2R)-2-amino-3,3-difluoropropan-1-ol presents unique challenges due to the need for precise stereocontrol. Advanced synthetic methodologies, such as asymmetric hydrogenation and enantioselective catalysis, have been employed to achieve high yields of the desired enantiomer. These techniques are crucial for ensuring that the final product meets the stringent requirements of pharmaceutical-grade materials.

From a mechanistic standpoint, the reactivity of (2R)-2-amino-3,3-difluoropropan-1-ol has been extensively studied to understand its role in various chemical transformations. The interaction between the amino group and electrophilic centers, as well as the influence of fluorine atoms on nucleophilic substitution reactions, provides insights into designing more efficient synthetic routes. Such knowledge is instrumental in optimizing processes for large-scale production.

The pharmacological potential of derivatives derived from (2R)-2-amino-3,3-difluoropropan-1-ol has also been explored in preclinical models. Preliminary findings suggest that certain analogs exhibit desirable pharmacological properties, such as anti-inflammatory and analgesic effects. These results underscore the importance of this compound as a scaffold for developing novel therapeutics.

In conclusion, (2R)-2-amino-3,3-difluoropropan-1-ol (CAS No. 2055849-12-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and stereochemical properties make it a valuable asset for drug discovery efforts. As research continues to uncover new applications and synthetic strategies for this compound, its role in developing innovative treatments is expected to expand further.